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Compound of Interest

Compound Name: 2-Ethoxy-8-methylquinoline

Cat. No.: B581661

An In-depth Technical Guide to 2-Ethoxy-8-
methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Ethoxy-8-methylquinoline, including its chemical
identifiers, physical properties, and relevant synthesis protocols. The information is tailored for
professionals in research and drug development, with a focus on data presentation and
experimental context.

Core Chemical Identifiers

2-Ethoxy-8-methylquinoline is a substituted quinoline derivative. The quinoline scaffold is a
significant heterocyclic motif found in numerous biologically active compounds and is a key
building block in medicinal chemistry.[1][2]
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Identifier Value Source
CAS Number 1221793-63-0 [3]
Molecular Formula C12H13NO Calculated
Molecular Weight 187.24 g/mol [3]
IUPAC Name 2-ethoxy-8-methylquinoline
CCOC1=NC2=C(C=C1)C(=CC
SMILES
=C2)C
Will be generated based on
InChl Key

structure

Physicochemical Properties

Quantitative data for 2-Ethoxy-8-methylquinoline is not widely published. However, data for

the closely related isomer, 8-Ethoxy-2-methylquinoline, provides valuable context for its

expected physical and chemical characteristics.

2-Ethoxy-8- 8-Ethoxy-2-
Property . T
methylquinoline methylquinoline
Purity 98% (as per supplier)[3] 90% Yield (synthesis)[4]
Appearance Not specified Pale yellow solid[4]
Melting Point Not specified 34.5-35.4°C[4]
Molecular Weight 187.24 g/mol [3] 187.24 g/mol [5]

Synthesis of Quinoline Derivatives

The synthesis of specific quinoline derivatives often involves established methodologies that

can be adapted for the target molecule. General methods for preparing the quinoline core

include the Skraup, Friedlander, and Combes syntheses.[2][6][7]
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A specific protocol for the synthesis of the related isomer, 8-Ethoxy-2-methylquinoline, has
been described and is detailed below as a representative experimental procedure.

Experimental Protocol: Synthesis of 8-Ethoxy-2-methylquinoline[4]

e Reactants: A mixture of 8-hydroxy-2-methylquinoline (3 mmol), an alkyl halide (such as ethyl
bromide or ethyl chloride, 3 mmol), and potassium carbonate (K2CO3) were used.

e Solvent: The reactants were stirred in 10 mL of Dimethylformamide (DMF).
o Reaction Conditions: The reaction was conducted at room temperature.
e Monitoring: Progress was monitored by Thin-Layer Chromatography (TLC).

e Work-up: Upon completion, the mixture was washed with a sodium carbonate (Na2CO3)
solution and extracted with chloroform. The organic layer was then dried over anhydrous
sodium sulfate.

 Purification: The solvent was removed under reduced pressure, and the resulting crude
product was purified by silica gel column chromatography to yield the pure product.

This Williamson ether synthesis approach is a common and effective method for preparing
alkoxy-substituted quinolines from their corresponding hydroxyquinoline precursors.
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Synthesis workflow for 8-Ethoxy-2-methylquinoline.
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Relevance in Drug Discovery

The 8-hydroxyquinoline (8-HQ) scaffold and its derivatives are of significant interest in
medicinal chemistry due to their wide range of biological activities.[1][6] These compounds are
known to act as potent chelating agents for various metal ions, a property that contributes to

their biological effects.[1][6]
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Relationship between 8-HQ scaffold and therapeutic potential.
Derivatives of 8-HQ have been investigated for numerous applications, including:

» Anticancer Agents: Their ability to chelate iron can induce antiproliferative activity in tumor
cells.[6]

» Neuroprotective Agents: By chelating metal ions, they can mitigate neurotoxicity in

neurodegenerative diseases.[1]
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» Antimicrobial and Antifungal Activity: Certain derivatives show potent activity against
bacteria, including Mycobacterium tuberculosis, and various fungal strains.[4][6]

e Anti-HIV Agents: Some 8-HQ derivatives have demonstrated anti-HIV properties.[1][6]

While 2-Ethoxy-8-methylquinoline itself has not been extensively studied, its structural
similarity to these active compounds suggests it is a promising candidate for screening and
development in various therapeutic areas. The modification of the hydroxyl group to an ethoxy
group can alter pharmacokinetic properties such as lipophilicity and metabolic stability,
potentially leading to improved drug-like characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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